Cas no 56894-37-2 (Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 56894-37-2
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 347538
• PubChem ID: 12392092
• Update Time: 2025-04-19

Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• 2-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoic acid
• AKOS017550088
• DTXSID50496035
• 56894-37-2
• KZGNBBSIFFFNSU-UHFFFAOYSA-N
• 2-(5-phenyl-1,3,4-oxadiazole-2-yl) benzoic acid
• SCHEMBL11611972

• Inchi： 1S/C15H10N2O3/c18-15(19)12-9-5-4-8-11(12)14-17-16-13(20-14)10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key： KZGNBBSIFFFNSU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 266.0692
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22